Cas no 2694745-65-6 (5-Bromo-3-chloro-2-(methylamino)benzonitrile)

• Product Name: 5-Bromo-3-chloro-2-(methylamino)benzonitrile
• CAS No: 2694745-65-6
• MF: C₈H₆BrClN₂
• MW: 245.503639698029
• CID: 5613511
• PubChem ID: 165941027
• Update Time: 2023-10-11

5-Bromo-3-chloro-2-(methylamino)benzonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-33048123
• 5-bromo-3-chloro-2-(methylamino)benzonitrile
• 2694745-65-6
• 5-Bromo-3-chloro-2-(methylamino)benzonitrile

• Inchi： 1S/C8H6BrClN2/c1-12-8-5(4-11)2-6(9)3-7(8)10/h2-3,12H,1H3
• InChI Key： LOGDFOQWKHUXTJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C#N)C=1)NC)Cl

Computed Properties

• Exact Mass: 243.94029g/mol
• Monoisotopic Mass: 243.94029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 35.8Ų